Cas no 1228552-85-9 (Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate)

• Product Name: Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate
• CAS No: 1228552-85-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD16618430
• CID: 4563970
• PubChem ID: 18677369
• Update Time: 2025-05-20

Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate
• ethyl 4-amino-1-methyl-1H-pyrazole-3-carboxylate
• ethyl 4-?amino-?1-?methyl-?pyrazole-?3-?carboxylate
• ethyl 4-amino-1-methylpyrazole-3-carboxylate
• AMY35246
• SBB073649
• STL415026
• BB 0262705
• ST45256142
• 1H-Pyrazole-3-carboxylic acid, 4-amino-1-methyl-, ethyl ester
• MFCD16618430
• SB40692
• AKOS005174448
• SY100233
• EN300-232598
• P16696
• ethyl4-amino-1-methyl-1H-pyrazole-3-carboxylate
• AS-53573
• CS-0049480
• SCHEMBL18362240
• 1228552-85-9

• MDL： MFCD16618430
• Inchi： 1S/C7H11N3O2/c1-3-12-7(11)6-5(8)4-10(2)9-6/h4H,3,8H2,1-2H3
• InChI Key： CTLKSFPCZVBSFK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)N)=O

Computed Properties

• Exact Mass: 169.085126602 g/mol
• Monoisotopic Mass: 169.085126602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1
• Molecular Weight: 169.18

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 300.5±22.0 °C at 760 mmHg
• Flash Point: 135.5±22.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate

Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate (CAS No. 1228552-85-9): A Comprehensive Overview

Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate (CAS No. 1228552-85-9) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. This compound is characterized by its unique structural features, which include an ethyl ester group, an amino group, and a pyrazole ring. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms. It is known for its stability and ability to form strong hydrogen bonds, making it a valuable scaffold in the design of bioactive molecules. The presence of the amino group in the 4-position of the pyrazole ring enhances the compound's basicity and reactivity, while the ethyl ester group at the 3-position provides additional functionality for further chemical modifications.

Recent studies have highlighted the potential of Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate could serve as a lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate has also been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California found that certain derivatives of this compound demonstrate significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

The synthesis of Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the condensation of ethyl acetoacetate with hydrazine hydrate to form ethyl pyrazole-3-carboxylate, followed by N-methylation and subsequent amino substitution. This multi-step process allows for precise control over the final product's structure and properties.

In the context of pharmaceutical research, the ability to synthesize and modify Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate efficiently is crucial for optimizing its therapeutic potential. Recent advancements in synthetic chemistry have led to the development of more streamlined and cost-effective methods for producing this compound on a larger scale. These improvements have facilitated further exploration of its biological activities and potential applications in drug discovery.

The physicochemical properties of Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate are also noteworthy. It is a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

Toxicological studies on Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate have shown that it has low toxicity when administered at therapeutic doses. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to ensure user safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area or fume hood.

In conclusion, Ethyl 4-amino-1-methyl-pyrazole-3-carboxylate (CAS No. 1228552-85-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of healthcare solutions.